
Eupalinolide H: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B15595813

Get Quote

An In-depth Review of the Chemical Structure, Properties, and Biological Activities of a

Promising Sesquiterpene Lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract
Eupalinolide H, a sesquiterpene lactone isolated from the medicinal plant Eupatorium

lindleyanum DC., has emerged as a compound of interest for its potential anti-inflammatory

properties. This technical guide provides a comprehensive overview of the currently available

scientific data on Eupalinolide H, including its chemical and physical properties, and its known

biological activities. This document is intended to serve as a foundational resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
Eupalinolide H is classified as a sesquiterpenoid, a diverse class of natural products built from

three isoprene units. While detailed experimental data on its physicochemical properties are

limited in publicly accessible literature, the following information has been compiled from

vendor specifications and related publications.
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Table 1: Physicochemical Properties of Eupalinolide H

Property Value Source

Molecular Formula C₂₂H₂₈O₈ [1]

Molecular Weight 420.45 g/mol [1]

CAS Number 1402067-83-7 [1]

Appearance Powder [1]

Source Eupatorium lindleyanum DC. [1]

Purity
≥98% (as commercially

available)
[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Storage

Store at 2-8°C for up to 24

months. For stock solutions,

store as aliquots at -20°C for

up to two weeks.

[1]

Chemical Structure
As of the latest available data, a definitive, publicly accessible 2D chemical structure diagram

and detailed stereochemistry for Eupalinolide H are not available in the reviewed literature.

Structural elucidation of sesquiterpene lactones typically involves a combination of

spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry.

Spectroscopic Data
Detailed ¹H and ¹³C NMR spectroscopic data for Eupalinolide H are not readily available in the

public domain. The structural characterization of related compounds, such as Eupalinolide J

and K, has been described, suggesting that Eupalinolide H likely shares a similar core

structure.
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Biological Activity: Anti-inflammatory Properties
Eupalinolide H has been identified as a potential natural anti-inflammatory agent.[1] The

primary evidence for this activity comes from in vitro studies assessing its impact on

inflammatory cytokine production.

Inhibition of Pro-inflammatory Cytokines
Eupalinolide H has demonstrated significant inhibitory effects on the production of Interleukin-

6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated RAW

264.7 macrophage cells.

Table 2: In Vitro Anti-inflammatory Activity of Eupalinolide H

Cell Line Stimulant
Measured
Cytokines

Effect of
Eupalinolide H
(Concentration
s)

Source

RAW 264.7 LPS IL-6, TNF-α

Significant

inhibition at 2.5,

10, and 40 μM

MedChemExpres

s (Note: Data not

independently

confirmed by the

vendor)

Experimental Protocols
General Protocol for In Vitro Anti-inflammatory Assay
(Inhibition of IL-6 and TNF-α)
The following is a generalized protocol based on standard methods for assessing the anti-

inflammatory activity of compounds in LPS-stimulated RAW 264.7 macrophages. The specific

parameters for the Eupalinolide H experiment may vary.

Cell Culture and Treatment:
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Cell Seeding: RAW 264.7 macrophage cells are seeded in 96-well plates at a specific

density (e.g., 5 x 10⁴ cells/well) and allowed to adhere overnight.

Compound Pre-treatment: The culture medium is replaced with fresh medium containing

various concentrations of Eupalinolide H. The cells are incubated for a defined period (e.g.,

1-2 hours).

Stimulation: Lipopolysaccharide (LPS) is added to the wells (excluding the negative control)

at a final concentration (e.g., 1 µg/mL) to induce an inflammatory response.

Incubation: The cells are incubated for an extended period (e.g., 24 hours) to allow for

cytokine production.

Cytokine Measurement (ELISA):

Supernatant Collection: After incubation, the cell culture supernatant is collected from each

well.

ELISA: The concentrations of IL-6 and TNF-α in the supernatant are quantified using

commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the

manufacturer's instructions.

Data Analysis: The absorbance is read using a microplate reader, and the cytokine

concentrations are calculated based on a standard curve. The inhibitory effect of

Eupalinolide H is determined by comparing the cytokine levels in the treated wells to the

LPS-stimulated control wells.

Signaling Pathway
The inhibition of IL-6 and TNF-α production by Eupalinolide H in LPS-stimulated macrophages

suggests its likely involvement in modulating key inflammatory signaling pathways, such as the

Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.
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Caption: Potential mechanism of Eupalinolide H in inhibiting inflammatory pathways.
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Conclusion and Future Directions
Eupalinolide H, a sesquiterpene lactone from Eupatorium lindleyanum, shows promise as a

natural anti-inflammatory agent. The available data indicates its ability to inhibit the production

of key pro-inflammatory cytokines. However, to fully realize its therapeutic potential, further

research is imperative. Future studies should focus on:

Complete Structural Elucidation: Detailed NMR and X-ray crystallography studies are

needed to confirm the precise chemical structure and stereochemistry of Eupalinolide H.

In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are required to

elucidate the mechanism of action, identify specific molecular targets, and assess its efficacy

and safety profile in relevant disease models.

Synthesis and Analogue Development: The development of a synthetic route to

Eupalinolide H would enable the production of larger quantities for research and facilitate

the generation of analogues with improved potency and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Eupalinolide H. It is

anticipated that ongoing research will continue to unravel the therapeutic potential of this

interesting natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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